Cas no 2680851-58-3 (tert-butyl N-(2-cyano-4-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(2-cyano-4-methoxyphenyl)carbamate
• CAS No: 2680851-58-3
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5651186
• PubChem ID: 165919685
• Update Time: 2025-11-01

tert-butyl N-(2-cyano-4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28278261
• 2680851-58-3
• tert-butyl N-(2-cyano-4-methoxyphenyl)carbamate

• Inchi： 1S/C13H16N2O3/c1-13(2,3)18-12(16)15-11-6-5-10(17-4)7-9(11)8-14/h5-7H,1-4H3,(H,15,16)
• InChI Key： PYZXRECCCXHUKK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C#N)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-butyl N-(2-cyano-4-methoxyphenyl)carbamate

Professional Introduction to Tert-butyl N-(2-cyano-4-methoxyphenyl)carbamate (CAS No. 2680851-58-3)

Ter-butyl N-(2-cyano-4-methoxyphenyl)carbamate, a compound with the chemical formula C₁₂H₁₃NO₃, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2680851-58-3, has garnered attention due to its structural features and potential applications in drug development. The presence of a tert-butyl group and a cyano-substituted aromatic ring with a methoxy moiety makes it a versatile intermediate for various synthetic pathways.

The structure of tert-butyl N-(2-cyano-4-methoxyphenyl)carbamate is characterized by a benzene ring substituted at the 2-position with a cyano group and at the 4-position with a methoxy group. The carbamate functional group is linked to a tert-butyl moiety, which enhances the compound's stability and reactivity in various chemical transformations. This unique arrangement of functional groups makes it an attractive candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. The cyano group in the molecule can participate in hydrogen bonding interactions, influencing its solubility and binding affinity to biological targets. Similarly, the methoxy group contributes to the compound's lipophilicity, which is crucial for membrane permeability and oral bioavailability. These properties make tert-butyl N-(2-cyano-4-methoxyphenyl)carbamate a promising candidate for further investigation in pharmacological studies.

Recent research has highlighted the importance of carbamate derivatives in the development of therapeutic agents. For instance, studies have shown that carbamates can act as potent inhibitors of various enzymes by forming covalent bonds with active site residues. The tert-butyl group in this compound not only stabilizes the carbamate moiety but also influences its reactivity, making it suitable for use as a protecting group or a leaving group in synthetic transformations. This dual functionality has been exploited in multi-step syntheses aimed at creating more complex molecules with enhanced biological activity.

The synthesis of tert-butyl N-(2-cyano-4-methoxyphenyl)carbamate typically involves the reaction of 2-cyano-4-methoxybenzoyl chloride with sodium hydroxide, followed by treatment with diisopropylethylamine to form the carbamate derivative. This reaction sequence is efficient and yields high purity products, making it suitable for industrial-scale production. Additionally, the use of mild reaction conditions ensures minimal side product formation, which is critical for pharmaceutical applications where purity is paramount.

In the context of drug discovery, this compound has shown potential as an intermediate in the synthesis of more complex molecules. For example, researchers have explored its use in generating derivatives with enhanced binding affinity to specific biological targets. The flexibility of the benzene ring allows for further functionalization at various positions, enabling the creation of libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying lead compounds that can be optimized further through structure-activity relationship (SAR) studies.

The biological activity of tert-butyl N-(2-cyano-4-methoxyphenyl)carbamate has been preliminarily investigated in several model systems. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating various diseases. However, further studies are needed to fully elucidate its mechanism of action and potential therapeutic applications. These investigations will likely involve both computational modeling and experimental validation using cell-based assays and animal models.

The pharmacokinetic properties of this compound are also an area of interest. Factors such as solubility, stability, and metabolic clearance will determine its suitability for clinical use. Computational methods such as molecular dynamics simulations can provide insights into how the molecule interacts with biological membranes and enzymes, helping to predict its pharmacokinetic behavior. Experimental techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy will be employed to confirm these predictions and provide detailed structural information.

The future directions for research on tert-butyl N-(2-cyano-4-methoxyphenyl)carbamate are promising. Ongoing studies aim to optimize its synthetic pathways to improve yield and purity while reducing costs associated with production. Additionally, efforts are being made to explore new derivatives that may exhibit enhanced biological activity or improved pharmacokinetic properties. Collaborative efforts between academic researchers and industry partners will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, tert-butyl N-(2-cyano-4-methoxyphenyl)carbamate (CAS No. 2680851-58-3) is a fascinating molecule with significant potential in pharmaceutical chemistry and drug development. Its unique structural features make it a versatile intermediate for synthesizing more complex therapeutic agents. While further research is needed to fully understand its biological activity and pharmacokinetic properties, preliminary findings suggest that it may play an important role in addressing unmet medical needs.